2'-Bromo-5'-trifluoromethyl-2-chloroacetanilide

• Molecular Formula: C9H6BrClF3NO
• Molecular Weight: 316.50 g/mol
• IUPAC Name: N-[2-bromo-5-(trifluoromethyl)phenyl]-2-chloroacetamide
• InChI: InChI=1S/C9H6BrClF3NO/c10-6-2-1-5(9(12,13)14)3-7(6)15-8(16)4-11/h1-3H,4H2,(H,15,16)
• InChI Key: VPGXSHBEULUTHU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(F)(F)F)NC(=O)CCl)Br

Description

2'-Bromo-5'-trifluoromethyl-2-chloroacetanilide is a useful research compound. Its molecular formula is C9H6BrClF3NO and its molecular weight is 316.50 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-bromo-5-trifluoromethylaniline (10.0 g) in methylene chloride (100 ml) was added triethylamine and the solution was cooled to 0° C. To this solution was slowly added choroacetyl chloride and the reaction mixture was allowed to cool to room temperature overnight. The solution was concentrated and the resulting solid was extracted with ethyl acetate. The organic extract was first washed with 10% HCl (2×2 ml), then with water (12×25 ml) and was collected, dried and evaporated to obtain the title compound (yield, 10.2 g). 1HNMR (250 MHz, CDCl3): 4.22 (s, 2 H), 7.26 (d, J=8 Hz, 1 H), 7.66 (d, J=8 Hz, 1 Hz), 8.68 (s, 1 H), 9.02 (br s, 1 H).